Potassium hydrogen tartrate Potassium hydrogen tartrate Potassium bitartrate is an organic potassium salt of L-tartaric acid. It is a by-product of winemaking and occurs naturally in grapes, the major fruit used to produce wine. It has a role as a food anticaking agent, a laxative, a plant metabolite, an antimicrobial agent, a raising agent, a food acidity regulator, a food humectant and a food stabiliser. It contains a L-tartrate(1-).
Brand Name: Vulcanchem
CAS No.: 868-14-4
VCID: VC21187959
InChI: InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1/t1-,2-;/m1./s1
SMILES: C(C(C(=O)[O-])O)(C(=O)O)O.[K+]
Molecular Formula: C4H5O6K
C4H5KO6
Molecular Weight: 188.18 g/mol

Potassium hydrogen tartrate

CAS No.: 868-14-4

Cat. No.: VC21187959

Molecular Formula: C4H5O6K
C4H5KO6

Molecular Weight: 188.18 g/mol

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Potassium hydrogen tartrate - 868-14-4

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Description Potassium bitartrate is an organic potassium salt of L-tartaric acid. It is a by-product of winemaking and occurs naturally in grapes, the major fruit used to produce wine. It has a role as a food anticaking agent, a laxative, a plant metabolite, an antimicrobial agent, a raising agent, a food acidity regulator, a food humectant and a food stabiliser. It contains a L-tartrate(1-).
CAS No. 868-14-4
Molecular Formula C4H5O6K
C4H5KO6
Molecular Weight 188.18 g/mol
IUPAC Name potassium;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate
Standard InChI InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1/t1-,2-;/m1./s1
Standard InChI Key KYKNRZGSIGMXFH-ZVGUSBNCSA-M
Isomeric SMILES [C@@H]([C@H](C(=O)[O-])O)(C(=O)O)O.[K+]
SMILES C(C(C(=O)[O-])O)(C(=O)O)O.[K+]
Canonical SMILES C(C(C(=O)[O-])O)(C(=O)O)O.[K+]
Colorform COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER
SLIGHTLY OPAQUE CRYSTALS

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